Cas no 1704954-47-1 ((3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

(3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid structure

1704954-47-1 structure

Product Name:(3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid

CAS No:1704954-47-1

MF:C₁₃H₁₈BrNO₄S

MW:364.255321979523

CID:6224149

PubChem ID:102841428

Update Time:2024-01-11

(3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

- (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid
- (3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
- EN300-1284305
- 1704954-47-1
- Inchi： 1S/C13H18BrNO4S/c1-7-8(14)5-10(20-7)9(6-11(16)17)15-12(18)19-13(2,3)4/h5,9H,6H2,1-4H3,(H,15,18)(H,16,17)/t9-/m1/s1
- InChI Key： JFIDIAVLSNRVSA-SECBINFHSA-N
- SMILES： BrC1=C(C)SC(=C1)[C@@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 363.01399g/mol
Monoisotopic Mass: 363.01399g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 104Å²

(3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-{(tert-butoxy)carbonylamino}propanoic acid Pricemore >>

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Enamine	EN300-1284305-0.05g	(3R)-3-(4-bromo-5-methylthiophen-2-yl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid	1704954-47-1	0.05g	$959.0	2023-05-23
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